Cas no 112951-34-5 (2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-)

• Product Name: 2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-
• CAS No: 112951-34-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 1201702
• Update Time: 2024-08-05

2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (Z)-
• 2-Butenoic acid, 4-(diethylamino)-4-oxo-, methyl ester, (2Z)-

• Inchi： 1S/C9H15NO3/c1-4-10(5-2)8(11)6-7-9(12)13-3/h6-7H,4-5H2,1-3H3/b7-6-
• InChI Key： WVSNZMLUPSASPT-SREVYHEPSA-N
• SMILES： C(OC)(=O)/C=C\C(N(CC)CC)=O

Computed Properties

• Exact Mass: 185.10525

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 125 °C(Press: 2 Torr)
• PSA: 46.61
• pka: -1.25±0.70(Predicted)